Technical Guide: S-(2-Carboxyethyl)cysteine – Natural Sources, Abundance, and Analytical Profiling
Technical Guide: S-(2-Carboxyethyl)cysteine – Natural Sources, Abundance, and Analytical Profiling
[1]
Executive Summary
S-(2-Carboxyethyl)cysteine (S-CEC), also known as
This guide provides a technical deep-dive into the natural distribution of S-CEC, specifically focusing on the genera Acacia and Calliandra.[1] It details the abundance profiles, biosynthetic hypotheses, and rigorous protocols for extraction and quantification using LC-MS/MS, designed to support researchers in natural product chemistry and drug discovery.
Chemical Identity and Physicochemical Properties[4][5]
S-CEC is a thioether derivative of cysteine.[1] Unlike its homolog S-carboxymethylcysteine, S-CEC possesses an ethyl spacer, which alters its steric properties and metabolic stability.[1]
| Property | Specification |
| IUPAC Name | (2R)-2-amino-3-(2-carboxyethylsulfanyl)propanoic acid |
| Common Name | S-(2-Carboxyethyl)cysteine; |
| Formula | C₆H₁₁NO₄S |
| Molecular Weight | 193.22 g/mol |
| Solubility | High in water; insoluble in non-polar organic solvents (hexane, ether).[1] |
| pKa Values | |
| Key Isomer | L-isomer (2R) is the naturally occurring form.[1] |
Natural Sources and Abundance
The occurrence of S-CEC is chemotaxonomically significant, serving as a marker for specific tribes within the Fabaceae family. It often co-occurs with its sulfoxide form and other sulfur-rich alkaloids like djenkolic acid.[1]
Primary Botanical Sources
The highest concentrations are found in the seeds of the Calliandra and Acacia genera. In these seeds, S-CEC acts as a "metabolic sink," storing sulfur and nitrogen in a form that is potentially toxic to non-adapted herbivores (insecticidal activity).
Quantitative Abundance Profile
The following table summarizes the abundance of S-CEC and related metabolites in dry seed weight.
| Genus/Species | Tissue | S-CEC Content (% Dry Weight) | Co-occurring Metabolites |
| Calliandra spp. | Seeds | Up to 3.0% | S-CEC Sulfoxide, Pipecolic acid |
| Acacia colei | Seeds | Moderate (0.2 - 0.8%) | Djenkolic acid (0.49%), S-carboxyisopropylcysteine |
| Acacia saligna | Seeds | Low - Moderate | Djenkolic acid (High: ~1.85%) |
| Acacia farnesiana | Seeds | Trace - Low | S-carboxyisopropylcysteine |
| Albizia spp. | Seeds | Trace | Albizziine, Djenkolic acid |
Technical Insight: In Calliandra, S-CEC can constitute a massive fraction of the free amino acid pool. In Australian Acacia species used for food (wattle seeds), S-CEC is present but often overshadowed by djenkolic acid, a known nephrotoxin.[1][4] Researchers must separate these two during analysis as they have similar retention times in some HPLC buffers.[1]
Biosynthesis and Metabolic Pathway
The biosynthesis of S-CEC in plants is hypothesized to follow a pathway distinct from mammalian metabolism (where it appears as a xenobiotic metabolite of acrylonitrile).[1] In legumes, it likely arises from the nucleophilic attack of cysteine on an acrylate precursor derived from metabolic pools.
Proposed Biosynthetic Pathway (Legumes)
The formation involves the conjugation of L-cysteine with an activated three-carbon unit (likely acrylyl-CoA or free acrylate derived from propionate metabolism).[1]
Figure 1: Hypothesized biosynthetic pathway of S-CEC in leguminous seeds.[1] The compound accumulates during seed maturation and may be oxidized to the sulfoxide for storage.
Extraction and Analytical Protocols
Objective: To extract S-CEC quantitatively from Acacia or Calliandra seeds while preventing oxidation to the sulfoxide or degradation.[1]
Protocol: Optimized Extraction from Plant Matrix
Reagents:
-
Ethanol (70% v/v in water).[1]
-
Internal Standard: S-Carboxymethylcysteine (S-CMC) or
C-labeled Cysteine.[1] -
Solid Phase Extraction (SPE) Cartridge: Strong Cation Exchange (SCX).[1]
Step-by-Step Methodology:
-
Mechanical Disruption:
-
Defatting (Critical for Legumes):
-
Extraction:
-
Suspend defatted residue in 70% Ethanol (1:20 w/v).
-
Sonicate for 30 minutes at <40°C.
-
Centrifuge at 10,000 x g for 15 minutes. Collect supernatant.
-
Repeat extraction 2x and pool supernatants.
-
-
Purification (SCX-SPE):
Protocol: LC-MS/MS Quantification[1]
S-CEC lacks a strong chromophore, making UV detection (210 nm) non-specific.[1] Mass spectrometry is the gold standard.[1]
Instrument Parameters:
-
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm) or HILIC for better retention.
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Ionization: ESI Positive Mode (M+H)⁺.
MRM Transitions (Precursor -> Product):
-
S-CEC: m/z 194.0 -> 105.0 (Loss of alanine moiety - Quantifier).[1]
-
S-CEC: m/z 194.0 -> 88.0 (Qualifier).[1]
-
Internal Standard (S-CMC): m/z 180.0 -> 91.0.[1]
Figure 2: Analytical workflow for the isolation and quantification of S-CEC from plant matrices.[1]
Biological Implications[1][8][9][10][11]
Toxicity and Antimetabolite Activity
Research indicates that S-CEC acts as an antimetabolite.[1] In rat studies, S-CEC inclusion in diets suppressed methionine-induced growth rates.[1][7]
-
Mechanism: It likely competes with methionine or cysteine transporters/enzymes, disrupting protein synthesis.[1]
-
Neurotoxicity: Unlike some non-protein amino acids (e.g., BMAA), S-CEC is not acutely neurotoxic but may induce "amino acid stress," activating cellular defense pathways.
Therapeutic Potential (Nrf2 Activation)
Recent studies (see Kusov et al.[1]) highlight S-CEC as a mild activator of the Nrf2 antioxidant pathway .[1][3]
-
Comparison to Carbocisteine: Like carbocisteine, S-CEC can scavenge reactive oxygen species (ROS).[1]
-
Heavy Metal Interaction: S-CEC has been shown to enhance the cytotoxicity of heavy metals (Arsenic, Cadmium) while protecting against platinum-based chemotherapy drugs (Cisplatin) in renal cells.[1][3] This suggests a complex interaction with intracellular thiols (Glutathione).[1]
References
-
Kusov, Y., et al. (2022). Structural and Functional Studies of S-(2-Carboxyethyl)-L-Cysteine and S-(2-Carboxyethyl)-L-Cysteine Sulfoxide.[1][3] Molecules, 27(16), 5317.[3] Link
-
Falade, O. S., et al. (2012). S-Carboxyethylcysteine (a constituent of Acacia seed) negatively affects casein protein utilization by rats.[1][7] Nutrition, 28(7-8), 785-792.[1][7] Link
- Adewusi, S. R., et al. (2006).Protein quality of four indigenous edible Acacia seeds from Australia. Journal of the Science of Food and Agriculture, 86, 267–273.
-
Mihalik, B., et al. (2015). Non-protein amino acids in Australian acacia seed: implications for food security and recommended processing methods to reduce djenkolic acid. Food Chemistry, 179, 1-9.[1] Link
-
Kraus, A., et al. (1993). S-(2-Carboxyethyl)cysteine in urine: A biomarker for acrylamide exposure.[1] Archives of Toxicology, 67, 212-216.[1]
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- 1. N-Acetyl-S-(2-carboxyethyl)-L-cysteine | C8H13NO5S | CID 108073 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Structural and Functional Studies of S-(2-Carboxyethyl)-L-Cysteine and S-(2-Carboxyethyl)-l-Cysteine Sulfoxide - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Structural and Functional Studies of S-(2-Carboxyethyl)-L-Cysteine and S-(2-Carboxyethyl)-l-Cysteine Sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Non-protein amino acids in Australian acacia seed: implications for food security and recommended processing methods to reduce djenkolic acid [pubmed.ncbi.nlm.nih.gov]
- 5. A rapid LC-FTMS method for analysis of cysteine, cystine and cysteine/cystine steady-stateredox potential in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
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